molecular formula C14H22O2Si B8674826 3-Methyl-1-phenyl-3-[(trimethylsilyl)oxy]butan-1-one CAS No. 144741-40-2

3-Methyl-1-phenyl-3-[(trimethylsilyl)oxy]butan-1-one

Cat. No.: B8674826
CAS No.: 144741-40-2
M. Wt: 250.41 g/mol
InChI Key: OSNJJVFRVACLBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-1-phenyl-3-[(trimethylsilyl)oxy]butan-1-one is a useful research compound. Its molecular formula is C14H22O2Si and its molecular weight is 250.41 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

144741-40-2

Molecular Formula

C14H22O2Si

Molecular Weight

250.41 g/mol

IUPAC Name

3-methyl-1-phenyl-3-trimethylsilyloxybutan-1-one

InChI

InChI=1S/C14H22O2Si/c1-14(2,16-17(3,4)5)11-13(15)12-9-7-6-8-10-12/h6-10H,11H2,1-5H3

InChI Key

OSNJJVFRVACLBM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(=O)C1=CC=CC=C1)O[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask is charged with THF (1 L), cooled to −50° C., and treated with lithium diisopropylamide (LDA) (1.05 L, 1.89 mol, 1.1 equiv, 1.8M in THF/heptane/ethylbenzene). The reactor contents are then treated with acetophenone (200 mL, 1.71 mol, 1.0 equiv) at a rate to maintain the batch at about −50° C. The reaction mixture is stirred at about −50° C. for 30 minutes then treated with acetone (151 mL, 2.06 mol, 1.2 equiv) at a rate to maintain the mixture at about −50° C. The reaction mixture is stirred at about −50° C. for 1 hour then treated with water (1 L) and heptane (500 mL). The reaction mixture is allowed to warm to 25° C., and the resultant organic phase is collected and washed with water (400 mL). The organic phase is concentrated to an oil and treated with a solution of imidazole (233.4 g, 3.43 mol, 2.0 equiv) and DMF (600 mL). The resultant solution is treated with chlorotrimethylsilane (217.6 mL, 1.71 mol, 1.0 equiv) at a rate to maintain the reaction mixture at no more than 35° C. The reaction mixture is stirred at 25° C. for 1 hour, and diluted with heptane (600 mL) and water (1 L). The resultant organic phase is collected, washed with water (3×500 mL), and concentrated. The resultant oil is then vacuum distilled at 1-3 mm Hg (product distills at 83-88° C.) to provide 2 as a yellow liquid. Yield: 160.3 g, 37%.
Quantity
1.05 L
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
Quantity
1 L
Type
solvent
Reaction Step Two
Name
Quantity
1 L
Type
solvent
Reaction Step Three
Quantity
200 mL
Type
reactant
Reaction Step Four
Quantity
151 mL
Type
reactant
Reaction Step Five
Quantity
233.4 g
Type
reactant
Reaction Step Six
Name
Quantity
600 mL
Type
solvent
Reaction Step Six
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Quantity
217.6 mL
Type
reactant
Reaction Step Seven
Quantity
600 mL
Type
solvent
Reaction Step Eight
Name
Quantity
1 L
Type
solvent
Reaction Step Eight
Name

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.